Cas no 17619-06-6 (Phenol, 2,2'-(phenylmethylene)bis[6-(1,1-dimethylethyl)-4-methyl-)

• Product Name: Phenol, 2,2'-(phenylmethylene)bis[6-(1,1-dimethylethyl)-4-methyl-
• CAS No: 17619-06-6
• MF: C₂₉H₃₆O₂
• MW: 416.594948768616
• CID: 1363158
• PubChem ID: 4545309
• Update Time: 2025-04-20

Phenol, 2,2'-(phenylmethylene)bis[6-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-6-[(3-tert-butyl-2-hydroxy-5-methylphenyl)-phenylmethyl]-4-methylphenol
• SCHEMBL5170392
• 17619-06-6
• DTXSID00404105
• AKOS024280593
• ST033391
• Phenol, 2,2'-(phenylmethylene)bis[6-(1,1-dimethylethyl)-4-methyl-

• Inchi： 1S/C29H36O2/c1-18-14-21(26(30)23(16-18)28(3,4)5)25(20-12-10-9-11-13-20)22-15-19(2)17-24(27(22)31)29(6,7)8/h9-17,25,30-31H,1-8H3
• InChI Key： OBAVEFZNJPQRRC-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C)C=C1C(C1C=CC=CC=1)C1=CC(C)=CC(=C1O)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 416.27168
• Monoisotopic Mass: 416.271530387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46